An In-Depth Technical Guide to 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline: Properties, Synthesis, and Characterization
An In-Depth Technical Guide to 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline: Properties, Synthesis, and Characterization
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline, a fluorinated aromatic amine of significant interest in medicinal chemistry and materials science. While direct comprehensive data for this specific isomer is emerging, this guide synthesizes information from closely related analogues and foundational chemical principles to offer a robust working knowledge base. We will delve into its core physicochemical properties, outline a probable synthetic pathway, detail essential analytical characterization techniques, and discuss critical safety considerations. This document is intended to serve as a foundational resource for researchers engaged in the synthesis, evaluation, and application of this and similar molecules.
Core Physicochemical Properties
Understanding the fundamental molecular and physical characteristics of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline is paramount for its effective application in research and development.
Molecular Formula and Weight
Based on the analysis of its structural isomer, 4-Fluoro-2-(prop-2-yn-1-yloxy)aniline, the molecular formula and weight of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline are confidently predicted to be:
| Property | Value |
| Molecular Formula | C₉H₈FNO |
| Molecular Weight | 165.17 g/mol |
Note: These values are based on the isomeric compound and are expected to be identical for 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline.
Chemical Structure
The structure of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline is characterized by a central aniline ring substituted with a fluorine atom at the 5-position and a propargyloxy group at the 2-position.
Caption: Chemical structure of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline.
The presence of the fluorine atom and the propargyl group (prop-2-yn-1-yloxy) are key structural features. The high electronegativity of fluorine can significantly influence the electronic properties of the aromatic ring, affecting its reactivity and the basicity of the aniline nitrogen. The terminal alkyne of the propargyl group provides a reactive handle for a variety of chemical transformations, most notably "click" chemistry reactions, making it a valuable building block in the synthesis of more complex molecules.
Synthesis and Purification
A plausible and efficient synthetic route to 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline involves a two-step process starting from commercially available 2-amino-4-fluorophenol.
Synthetic Workflow
Caption: Proposed synthetic workflow for 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline.
Detailed Experimental Protocol
Step 1: Williamson Ether Synthesis
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To a solution of 2-amino-4-fluorophenol (1.0 eq) in a suitable polar aprotic solvent, such as N,N-dimethylformamide (DMF) or acetonitrile, add a base (e.g., potassium carbonate, 1.5-2.0 eq).
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Stir the mixture at room temperature for 30 minutes to facilitate the formation of the phenoxide.
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Add propargyl bromide (1.1-1.2 eq) dropwise to the reaction mixture.
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Heat the reaction to 60-80 °C and monitor its progress by thin-layer chromatography (TLC).
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Upon completion, cool the reaction to room temperature and pour it into water.
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Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.
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Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.
Step 2: Purification
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Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline.
Causality Behind Experimental Choices:
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Solvent: A polar aprotic solvent like DMF or acetonitrile is chosen to dissolve the reactants and facilitate the SN2 reaction mechanism of the Williamson ether synthesis.
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Base: Potassium carbonate is a mild and effective base for deprotonating the phenolic hydroxyl group without significantly affecting the aniline amino group.
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Temperature: Gentle heating is applied to increase the reaction rate without promoting side reactions or decomposition of the product.
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Purification: Column chromatography is a standard and effective method for separating the desired product from unreacted starting materials and byproducts.
Analytical Characterization
Thorough analytical characterization is essential to confirm the identity and purity of the synthesized 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline.
Spectroscopic and Spectrometric Techniques
| Technique | Expected Observations |
| ¹H NMR | Aromatic protons in the range of 6.5-7.5 ppm, a singlet for the acetylenic proton around 2.5 ppm, a doublet for the methylene protons of the propargyl group around 4.7 ppm, and a broad singlet for the amine protons. |
| ¹³C NMR | Aromatic carbons in the range of 100-160 ppm, and characteristic signals for the acetylenic carbons around 75-80 ppm and the methylene carbon around 56 ppm. |
| ¹⁹F NMR | A singlet or a multiplet (depending on coupling with aromatic protons) in the typical range for an aryl fluoride. |
| Mass Spectrometry (MS) | A molecular ion peak [M]⁺ or [M+H]⁺ corresponding to the calculated molecular weight. |
| Infrared (IR) Spectroscopy | Characteristic absorption bands for the N-H stretch of the amine (around 3300-3500 cm⁻¹), the C≡C-H stretch of the alkyne (around 3300 cm⁻¹), the C≡C stretch (around 2100 cm⁻¹), and the C-F stretch (around 1200-1300 cm⁻¹). |
Characterization Workflow
Caption: Workflow for the analytical characterization of the compound.
Safety and Handling
General Hazards of Fluorinated Anilines:
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Toxicity: Anilines and their derivatives are generally considered toxic and can be harmful if inhaled, ingested, or absorbed through the skin.
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Irritation: They can cause irritation to the skin, eyes, and respiratory tract.
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Organ Damage: Prolonged or repeated exposure may cause damage to organs.
Recommended Handling Procedures:
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.
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Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume hood.
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials.
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Disposal: Dispose of waste in accordance with local, state, and federal regulations.
Applications in Research and Drug Development
The unique structural features of 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline make it a valuable building block in several areas of chemical research:
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Medicinal Chemistry: The fluorinated aniline scaffold is a common motif in many bioactive molecules. The propargyl group allows for the facile introduction of this scaffold into larger molecules via click chemistry, enabling the rapid synthesis of compound libraries for drug discovery.
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Materials Science: The terminal alkyne can be used for polymerization or for surface functionalization of materials.
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Chemical Biology: The propargyl group can serve as a bioorthogonal handle for labeling and tracking biomolecules.
Conclusion
5-Fluoro-2-(prop-2-yn-1-yloxy)aniline is a promising building block for the synthesis of a wide range of functional molecules. This guide has provided a comprehensive overview of its predicted physicochemical properties, a plausible synthetic route, and key analytical techniques for its characterization. By understanding these fundamental aspects and adhering to strict safety protocols, researchers can effectively utilize this compound to advance their scientific endeavors in drug discovery, materials science, and beyond.
References
No direct references for 5-Fluoro-2-(prop-2-yn-1-yloxy)aniline were found during the literature search. The information presented is based on general chemical principles and data from structurally related compounds. For specific protocols and safety information, it is recommended to consult primary literature for similar compounds and relevant safety data sheets.
